Electron Transfer on Modified Electrodes vs. Aminoferrocene
In a direct head-to-head comparison, a graphite felt electrode chemically modified with (2-aminoethyl)ferrocene demonstrated qualitatively better electron transfer properties than an electrode modified with aminoferrocene under identical conditions [1]. The study attributed the superior performance of the (2-aminoethyl)ferrocene-functionalized electrode to the ethyl spacer, which led to a stable system that transferred electrons smoothly and could be reused for the preparative electrocatalytic oxidation of NADH to NAD+ without appreciable inactivation. This demonstrates a clear performance advantage over the directly attached ferrocenylamine analog in a heterogeneous catalytic system.
| Evidence Dimension | Electron transfer performance at a modified graphite felt electrode |
|---|---|
| Target Compound Data | Better electron transfer (qualitative); Stable and reusable for electrocatalytic NADH oxidation. |
| Comparator Or Baseline | Aminoferrocene: Inferior electron transfer. |
| Quantified Difference | Not quantified in the abstract; performance described as 'better' and 'smoothly transfers electrons'. |
| Conditions | Thin poly(acrylic acid) film-coated graphite felt electrode in an electrochemical cell. |
Why This Matters
For users developing bioelectrocatalytic systems or sensors, this data shows that the ethyl spacer in (2-aminoethyl)ferrocene provides a tangible performance gain in electron transfer kinetics and operational stability over the shorter, directly linked aminoferrocene.
- [1] Kashiwagi, Y.; Osa, T. Electrocatalytic Oxidation of NADH on Thin Poly(acrylic acid) Film Coated Graphite Felt Electrode Coimmobilizing Ferrocene and Diaphorase. *Chem. Lett.* **1993**, *22* (4), 677–680. View Source
